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Compound of Interest

Compound Name: Propane-1,2,3-triyl tripalmitate-d27

Cat. No.: B12315864 Get Quote

Essential Safety and Handling Guide for
Propane-1,2,3-triyl tripalmitate-d27
This guide provides crucial safety and logistical information for handling Propane-1,2,3-triyl
tripalmitate-d27 in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and proper

management of the substance. The information is based on the safety data for the structurally

similar non-deuterated compound, Propane-1,2,3-triyl tripalmitate.

Hazard Identification and Personal Protective Equipment

Propane-1,2,3-triyl tripalmitate is classified with specific hazards that necessitate the use of

appropriate personal protective equipment (PPE).[1][2] The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion.[2]

Table 1: Hazard Classification
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Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

To mitigate these risks, the following personal protective equipment is mandatory when

handling the substance.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.[1][2]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[1][2]

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

recommended.

Hand Protection Wash hands thoroughly after handling.[1][2]

Operational and Disposal Plans

Proper handling, storage, and disposal procedures are critical for laboratory safety and

environmental protection.

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[2][3] Do not breathe dust or aerosols.

[1][2] Ensure adequate ventilation during use.[1][2] Do not eat, drink, or smoke in the
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handling area.[1]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Recommended storage temperature is between 2-8°C.[2] Keep away from sources of

ignition.[2]

Spill and Exposure Procedures:

Spill: In case of a spill, wear full personal protective equipment.[1] Absorb the spill with an

inert material and place it in a suitable container for disposal.[1] Ventilate the area and wash

the spill site after material pickup is complete.

First Aid:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1][2]

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1][2]

If Swallowed: Do NOT induce vomiting. Wash out the mouth with water and call a

physician.[1]

Disposal:

Dispose of the substance and its container in accordance with local, state, and federal

regulations. Do not allow the product to enter drains or watercourses.[1]

Experimental Workflow for Handling Propane-1,2,3-triyl tripalmitate-d27

The following diagram outlines the standard procedure for safely handling Propane-1,2,3-triyl
tripalmitate-d27 in a laboratory setting.
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Preparation
- Review SDS

- Don appropriate PPE

Handling
- Work in a ventilated area

- Weigh and transfer material

Use in Experiment
- Follow experimental protocol

- Avoid generating dust

Storage
- Store in a cool, dry place

- Tightly seal container

If not all material is used

Cleanup
- Decontaminate work surfaces

- Clean glassware

Waste Disposal
- Segregate waste

- Dispose according to regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Propane-
1,2,3-triyl tripalmitate-d27]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12315864#personal-protective-equipment-for-
handling-propane-1-2-3-triyl-tripalmitate-d27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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